Cas no 280121-24-6 (5-Methyl-6-(trifluoromethyl)indoline hydrochloride)

• Product Name: 5-Methyl-6-(trifluoromethyl)indoline hydrochloride
• CAS No: 280121-24-6
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• CID: 1029161
• PubChem ID: 46735188
• Update Time: 2025-10-28

5-Methyl-6-(trifluoromethyl)indoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-(trifluoromethyl)indoline hydrochloride
• 1H-Indole, 2,3-dihydro-5-methyl-6-(trifluoromethyl)-, hydrochloride
• 5-methyl-6-(trifluoromethyl)-2,3-dihydro-1H-indole,hydrochloride
• I10-0756
• 6-(trifluoromethyl)-5-methylindoline hydrochloride
• Z2574928262
• 5-Methyl-6-(trifluoromethyl)indolinehydrochloride
• SB64565
• 5-Methyl-6-(trifluoromethyl)-2,3-dihydro-1H-indole--hydrogen chloride (1/1)
• EN300-7464293
• 5-methyl-6-(trifluoromethyl)-2,3-dihydro-1H-indole hydrochloride
• 280121-24-6
• A819284
• 5-methyl-6-(trifluoromethyl)-2,3-dihydro-1H-indole;hydrochloride
• DTXSID50673768
• AKOS015898381
• DB-014620

• Inchi： 1S/C10H10F3N.ClH/c1-6-4-7-2-3-14-9(7)5-8(6)10(11,12)13;/h4-5,14H,2-3H2,1H3;1H
• InChI Key： YGIQTJJCLKQMAR-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC2=C(C=C1C)CCN2)(F)F

Computed Properties

• Exact Mass: 237.05300
• Monoisotopic Mass: 237.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• PSA: 12.03000
• LogP: 3.92180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-Methyl-6-(trifluoromethyl)indoline hydrochloride

5-Methyl-6-(trifluoromethyl)indoline hydrochloride: A Comprehensive Overview

5-Methyl-6-(trifluoromethyl)indoline hydrochloride, with the CAS number 280121-24-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indolines, which are heterocyclic compounds with a six-membered aromatic ring fused to a five-membered nitrogen-containing ring. The presence of a methyl group at the 5-position and a trifluoromethyl group at the 6-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-Methyl-6-(trifluoromethyl)indoline hydrochloride typically involves multi-step organic reactions, including Friedlander-type cyclization or other methods that allow for the construction of the indoline core. The introduction of substituents such as methyl and trifluoromethyl groups can be achieved through directed metallation or other substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels.

From a pharmacological perspective, 5-Methyl-6-(trifluoromethyl)indoline hydrochloride has shown potential as a lead compound in drug discovery. Its structure allows for interactions with various biological targets, including kinases, G-protein coupled receptors (GPCRs), and other enzymes. Preclinical studies have demonstrated that this compound exhibits modulatory effects on cellular signaling pathways, making it a promising candidate for treating conditions such as cancer, inflammation, and neurodegenerative diseases.

In terms of physical properties, 5-Methyl-6-(trifluoromethyl)indoline hydrochloride is typically a crystalline solid with a melting point in the range of 200–230°C. Its solubility in common organic solvents varies depending on the substituents; however, it generally shows moderate solubility in polar solvents such as methanol and water. The presence of the trifluoromethyl group significantly impacts its lipophilicity, enhancing its ability to cross biological membranes.

Recent research has focused on optimizing the bioavailability and pharmacokinetics of 5-Methyl-6-(trifluoromethyl)indoline hydrochloride. Studies have employed advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) to evaluate its stability in different physiological conditions. These findings have provided valuable insights into its suitability for oral or parenteral administration.

The application of 5-Methyl-6-(trifluoromethyl)indoline hydrochloride extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers are exploring how its structure can be tailored to improve device performance by tuning its optical and electrical properties.

In conclusion, 5-Methyl-6-(trifluoromethyl)indoline hydrochloride, with CAS number 280121-24-6, represents a versatile compound with diverse applications across multiple disciplines. Its synthesis continues to evolve with advancements in catalytic methods, while its pharmacological potential remains an active area of research. As new findings emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.